Cas no 1000506-82-0 (2-(3,5-Difluoropyridin-2-yl)ethan-1-ol)

• Product Name: 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol
• CAS No: 1000506-82-0
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 5715322
• PubChem ID: 55267673
• Update Time: 2026-03-11

2-(3,5-Difluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoropyridin-2-yl)ethanol
• AKOS006313790
• 1000506-82-0
• EN300-1291083
• 2-Pyridineethanol, 3,5-difluoro-
• SCHEMBL4973249
• SB13549
• 2-(3,5-difluoropyridin-2-yl)ethan-1-ol
• 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol

• Inchi： 1S/C7H7F2NO/c8-5-3-6(9)7(1-2-11)10-4-5/h3-4,11H,1-2H2
• InChI Key： GHPVPJSAJGYUAX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1CCO)F

Computed Properties

• Exact Mass: 159.04957017g/mol
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol

Professional Introduction to 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol (CAS No. 1000506-82-0)

2-(3,5-Difluoropyridin-2-yl)ethan-1-ol, a compound with the chemical formula C₆H₅F₂NO, is a significant molecule in the realm of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1000506-82-0, has garnered attention due to its structural features and potential applications in drug discovery. The presence of both fluorine atoms and a pyridine ring makes it an intriguing candidate for further exploration, particularly in the development of novel bioactive agents.

The molecular structure of 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol consists of a pyridine core substituted at the 3 and 5 positions with fluorine atoms, attached to an ethanol moiety at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which are highly valued in medicinal chemistry. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, play a crucial role in enhancing the pharmacological profile of this compound.

In recent years, there has been a growing interest in fluorinated pyridines as key structural motifs in pharmaceuticals. These compounds are often employed to improve the bioavailability and target specificity of drug candidates. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small molecules to their biological targets, leading to more effective therapeutic outcomes. The 3,5-difluoropyridine scaffold is particularly noteworthy for its ability to interact favorably with biological receptors, making it a valuable building block in drug design.

One of the most compelling aspects of 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting kinases with selective inhibitors, it is possible to modulate these pathways and alleviate disease symptoms. The unique properties of this compound make it a promising candidate for designing kinase inhibitors with improved efficacy and reduced side effects.

Recent research has highlighted the importance of fluorinated pyridines in the development of antiviral agents. The ability of these compounds to interfere with viral replication mechanisms makes them attractive candidates for antiviral therapies. Specifically, studies have shown that molecules containing the 3,5-difluoropyridine moiety can inhibit viral proteases and polymerases, thereby preventing the spread of viral infections. This underscores the therapeutic potential of 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol in combating viral diseases.

The synthesis of 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the introduction of fluorine atoms into the pyridine ring. These techniques not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

In conclusion, 2-(3,5-Difluoropyridin-2-yl)ethan-1-ol (CAS No. 1000506-82-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel bioactive agents targeting various diseases. The growing body of research on fluorinated pyridines continues to underscore their importance in modern drug discovery efforts. As our understanding of these compounds deepens, new applications and therapeutic opportunities are likely to emerge.